Cas no 1042533-76-5 ((1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine)

(1-Methoxypropan-2-yl)3-(methylsulfanyl)propylamine is a specialty amine compound featuring both methoxy and methylsulfanyl functional groups, offering unique reactivity and solubility properties. Its structure combines an ether linkage with a thioether moiety, making it useful as an intermediate in organic synthesis, particularly for modifying polymers or pharmaceuticals. The methoxy group enhances solubility in polar solvents, while the methylsulfanyl group provides potential for further derivatization or coordination chemistry. This compound may serve as a versatile building block for synthesizing surfactants, ligands, or bioactive molecules. Its balanced lipophilicity and polarity make it suitable for applications requiring tailored solubility or controlled reactivity. Proper handling under inert conditions is recommended due to potential sensitivity.
(1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine structure
1042533-76-5 structure
Product Name:(1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine
CAS No:1042533-76-5
MF:C8H19NOS
MW:177.307561159134
CID:5205495
PubChem ID:43180595
Update Time:2026-03-06

(1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine Chemical and Physical Properties

Names and Identifiers

    • (1-Methoxypropan-2-yl)[3-(methylsulfanyl)propyl]amine
    • n-(1-Methoxypropan-2-yl)-3-(methylthio)propan-1-amine
    • 1-Propanamine, N-(2-methoxy-1-methylethyl)-3-(methylthio)-
    • (1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine
    • Inchi: 1S/C8H19NOS/c1-8(7-10-2)9-5-4-6-11-3/h8-9H,4-7H2,1-3H3
    • InChI Key: OHLQBXINZSUXQR-UHFFFAOYSA-N
    • SMILES: S(C)CCCNC(C)COC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 80.5
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.6

(1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine Pricemore >>

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Additional information on (1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine

Chemical Profile of (1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine and CAS No. 1042533-76-5

The compound with the CAS number 1042533-76-5 is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, chemically known as (1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents. Its molecular structure, characterized by a combination of methoxy, propyl, and methylsulfanyl functional groups, contributes to its distinctive chemical behavior and reactivity.

In recent years, there has been a growing interest in exploring the potential of this compound in drug discovery and development. The presence of multiple reactive sites in its molecular framework allows for diverse chemical modifications, which can be leveraged to design molecules with enhanced pharmacological properties. For instance, the methoxy group can participate in hydrogen bonding interactions, while the propyl and methylsulfanyl groups can influence the compound's solubility and metabolic stability. These features make it an attractive scaffold for medicinal chemists seeking to develop new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have been investigating its role as an intermediate in the preparation of various pharmacologically active compounds. The structural flexibility of (1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine allows it to be incorporated into complex molecular architectures, thereby facilitating the development of novel therapeutic agents targeting a wide range of diseases. For example, studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

Furthermore, the compound's unique chemical properties have also been explored in the context of material science and industrial applications. Its ability to form stable complexes with other molecules makes it a valuable component in the development of novel catalysts and ligands. These applications are particularly relevant in industries where efficient and selective chemical transformations are essential for producing high-value products. The versatility of CAS No. 1042533-76-5 underscores its importance as a building block for innovative chemical solutions.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches have been instrumental in predicting the pharmacokinetic properties of compounds derived from this scaffold, thereby accelerating the drug discovery process. By leveraging cutting-edge computational tools, researchers can optimize the molecular structure of (1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine to achieve desired pharmacological outcomes.

In addition to its pharmaceutical applications, this compound has also shown potential in environmental chemistry. Its stability under various environmental conditions makes it suitable for use in formulations designed to monitor and mitigate pollution. For instance, researchers have explored its use as a sensor molecule for detecting trace levels of toxic substances in water and air. The sensitivity and selectivity of these sensors rely on the compound's ability to undergo specific chemical reactions upon encountering target analytes, thereby providing reliable indicators of environmental contamination.

The synthesis of (1-methoxypropan-2-yl)3-(methylsulfanyl)propylamine represents another area of significant interest. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and commercial applications. Modern synthetic routes often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. These advancements have not only improved the availability of this compound but also paved the way for further exploration of its derivatives.

The safety profile of this compound is another critical consideration in its application across various fields. Extensive toxicological studies have been conducted to assess its potential hazards and ensure safe handling practices. These studies have provided valuable data on its acute and chronic toxicity, as well as its potential effects on human health and the environment. By adhering to stringent safety guidelines, researchers can minimize risks associated with its use while maximizing its benefits.

In conclusion, CAS No. 1042533-76-5 represents a versatile and promising compound with diverse applications in pharmaceuticals, material science, and environmental chemistry. Its unique structural features and functional properties make it an invaluable tool for researchers seeking to develop innovative solutions across multiple disciplines. As our understanding of this compound continues to evolve through ongoing research efforts, we can expect to see even more exciting applications emerge in the future.

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